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The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a
multitude of natural products and synthetic drugs.[1][2][3] Its derivatives are known to possess
a wide spectrum of biological activities, including anticancer, antimalarial, antimicrobial, and
anti-inflammatory properties.[2][4][5] The strategic functionalization of the quinoline ring is
paramount for modulating the physicochemical properties and pharmacological efficacy of
these molecules.[2]

8-Bromoquinolin-3-amine (CAS No. 347146-15-0) emerges as a particularly valuable
heterocyclic building block.[6][7] This molecule is distinguished by two key reactive sites: a
nucleophilic amine at the C-3 position and a bromine atom at the C-8 position, which is
amenable to a variety of cross-coupling reactions. This dual functionality allows for
programmed, site-selective derivatization, making it an ideal precursor for constructing diverse
molecular libraries for drug discovery and materials science. It is utilized as a key intermediate
in the synthesis of pharmaceuticals, especially in the development of novel antimalarial and
anticancer agents.[6] Furthermore, its structural capacity for metal coordination makes it a
person of interest in catalysis and the design of advanced luminescent materials.[6]
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This guide provides a comprehensive technical overview of 8-Bromoquinolin-3-amine,
detailing its physicochemical properties, a robust synthetic pathway, key chemical reactions,
and its current and potential applications for researchers, chemists, and drug development
professionals.

Physicochemical Properties and Spectroscopic
Profile

The precise characterization of a molecule is fundamental to its application in research and
development. Below are the key properties and a detailed predictive analysis of the
spectroscopic data for 8-Bromoquinolin-3-amine.

Core Properties

Property Value Source
CAS Number 347146-15-0 6171
Molecular Formula CoH7BrN2 [6]
Molecular Weight 223.07 g/mol [6]
Likely a solid at room
Appearance Inferred
temperature
Store in a dark, dry place at 2-
Storage [8]

8°C

Spectroscopic Analysis (Predicted)

The following spectroscopic data are predicted based on the analysis of structurally related
analogs, such as 3-aminoquinoline and 8-bromoquinoline, providing a reliable reference for
experimental characterization.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton spectrum is expected to show distinct signals for the five aromatic
protons. The C-3 amino group will exert an electron-donating effect, shielding adjacent
protons, while the C-8 bromine will have an electron-withdrawing effect.
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Predicted Chemical Shift

Proton Assignment Rationale
(3, ppm)
Singlet, adjacent to ring
H-2 ~8.8-9.0(s) _
nitrogen.
Singlet, significantly shielded
H-4 ~7.2-7.4(s)
by the C-3 NH2 group.
Doublet, influenced by
H-5 ~7.8-8.0 (d) _
adjacent protons.
H-6 ~7.4-7.6 () Triplet, typical aromatic region.
Doublet, deshielded by
H-7 ~7.7-7.9 (d) - :
proximity to the C-8 bromine.
Broad singlet, chemical shift is
-NH:2 ~5.0 (br s)

solvent-dependent.

e 13C NMR: The carbon spectrum will reflect the electronic environment of each carbon in the

quinoline ring.
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Predicted Chemical Shift

Carbon Assignment Rationale
(3, ppm)
Deshielded due to proximity to
C-2 ~148 - 150 ]
nitrogen.
C-3 ~140 - 142 Bearing the NH2 group.
C-4 ~117 - 119 Shielded by the NH2 group.
C-4a ~129-131 Bridgehead carbon.
C-5 ~127 - 129 Standard aromatic carbon.
C-6 ~128 - 130 Standard aromatic carbon.
C-7 ~126 - 128 Standard aromatic carbon.
Shielded carbon bearing the
C-8 ~115-118 _
bromine atom.
Bridgehead carbon adjacent to
C-8a ~146 - 148

nitrogen.

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands corresponding to the primary

amine and the aromatic system.
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Predicted Wavenumber

Functional Group Vibration Type
(cm™)
Asymmetric & Symmetric o
N-H 3400-3250 (two distinct bands)
Stretch
C-H (aromatic) Stretch 3100-3000
C=C, C=N (aromatic) Stretch 1620-1450
N-H Bend 1650-1580
C-N Stretch 1335-1250
C-Br Stretch Below 700

Mass Spectrometry (MS)

The mass spectrum will be characterized by a molecular ion peak and a distinctive isotopic
pattern due to the presence of one bromine atom (natural abundance of 7°Br and 81Br is
approximately 50:50).

Feature Predicted Value Rationale
Molecular lon [M]* m/z = 222 Corresponding to CoH77°BrN2
Isotope Peak [M+2]* m/z = 224 Corresponding to CoH7%1BrN2
) ) Characteristic isotopic
Intensity Ratio [M]*: [M+2]* = 1:1 ] )
signature of bromine.
Key Fragment [M-Br]* Loss of the bromine atom.

Synthesis of 8-Bromoquinolin-3-amine

A robust and efficient synthesis of 8-Bromoquinolin-3-amine can be achieved through a multi-
step pathway starting from 8-bromoquinoline. The key transformation is the reduction of an 8-
bromo-3-nitroquinoline intermediate, a standard and high-yielding method for preparing
aromatic amines.[2]
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Synthetic Workflow Diagram

Step 1: Nitration

G-Bromoquinoline)

fuming HNOs,
conc. H2SO4, 0°C

@-Bromo-B-nitroquinoline)

Fe powder, NH4Cl,
EtOH/H20, reflux

Step 2: Ev.eduction

@-Bromoquinolin-&amine)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 8-Bromoquinolin-3-amine.

Detailed Experimental Protocols

Step 1: Synthesis of 8-Bromo-3-nitroquinoline

Causality: This step introduces the nitro group at the C-3 position, which acts as a precursor to
the desired amine. The reaction is performed at low temperature to control the exothermic
nitration and improve regioselectivity. The strong acid medium (H2SOa4) protonates nitric acid to
generate the highly electrophilic nitronium ion (NOz*), which is necessary for electrophilic
aromatic substitution on the quinoline ring.

o Reaction Setup: In a fume hood, add concentrated sulfuric acid to a round-bottom flask
equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0°C in an ice-water
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bath.

» Addition of Reactant: Slowly add 8-bromoquinoline (1.0 eq) to the cooled sulfuric acid with
continuous stirring.

 Nitration: Add fuming nitric acid (1.1 eq) dropwise to the mixture, ensuring the internal
temperature does not exceed 5-10°C.

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled
temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting
material is consumed.

o Work-up: Carefully pour the reaction mixture over crushed ice. A precipitate will form.
Neutralize the mixture slowly with a saturated aqueous sodium hydroxide or ammonium
hydroxide solution until basic (pH > 8).

« |solation: Filter the resulting solid precipitate, wash thoroughly with cold water until the
washings are neutral, and dry under vacuum to yield crude 8-bromo-3-nitroquinoline.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent (e.g., ethanol) or by column chromatography on silica gel.

Step 2: Synthesis of 8-Bromoquinolin-3-amine

Causality: This is a classic Bechamp reduction. Iron powder in the presence of a weak acid
(generated in situ from ammonium chloride) is a cost-effective and efficient reagent for the
reduction of aromatic nitro groups to primary amines.[2] The reaction is typically carried out in a
mixed solvent system like ethanol/water to facilitate the dissolution of both the organic
substrate and the inorganic salts.

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 8-bromo-3-nitroquinoline (1.0 eq) and a solvent mixture of ethanol and water
(e.g., 3:1 viv).

o Addition of Reagents: To this suspension, add iron powder (e.g., 5.0 eq) and ammonium
chloride (e.g., 1.0 eq).[2]
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» Reflux: Heat the reaction mixture to reflux (approximately 80-90°C) with vigorous stirring.

e Reaction Monitoring: Monitor the reaction progress by TLC until the starting nitro compound
is completely consumed.

« Filtration: Upon completion, cool the reaction mixture to room temperature. Filter the hot
mixture through a pad of Celite® to remove the iron catalyst and iron oxides. Wash the filter
cake thoroughly with hot ethanol.

» Solvent Removal: Combine the filtrates and remove the ethanol under reduced pressure
using a rotary evaporator.

» Extraction: Extract the remaining aqueous residue with an organic solvent like ethyl acetate
(3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

« |solation and Purification: Filter to remove the drying agent and concentrate the solvent
under reduced pressure to yield the crude 8-Bromoquinolin-3-amine. The product can be
purified by column chromatography on silica gel using an appropriate eluent system (e.g., a
gradient of ethyl acetate in hexanes) to afford the pure amine.

Chemical Reactivity and Derivatization Potential

8-Bromoquinolin-3-amine is a bifunctional building block, offering two orthogonal sites for
chemical modification. This versatility is highly attractive for creating libraries of complex
molecules.

e Reactions at the Amino Group (C-3): The primary amine is nucleophilic and can undergo a
variety of standard transformations, including:

o Acylation/Sulfonylation: Reaction with acyl chlorides, sulfonyl chlorides, or anhydrides to
form amides and sulfonamides.

o Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

o Reductive Amination: Condensation with aldehydes or ketones followed by reduction to
yield substituted amines.
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o Diazotization: Conversion to a diazonium salt, which can then be displaced by various

nucleophiles (e.g., in Sandmeyer reactions).

» Reactions at the Bromo Group (C-8): The C-Br bond is an excellent handle for palladium-

catalyzed cross-coupling reactions, which are fundamental for forming new carbon-carbon

and carbon-heteroatom bonds.[5]

o

bonds, yielding 8-aryl or 8-vinyl quinolines.[5]

Suzuki-Miyaura Coupling: Reaction with aryl or vinyl boronic acids/esters to form C-C

o Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, yielding 8-

aminoquinoline derivatives.

o Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds, yielding 8-

alkynyl quinolines.[5]

o Heck Coupling: Reaction with alkenes to form C-C bonds.

[¢]

Cyanation: Reaction with cyanide sources to install a nitrile group.

Derivatization Workflow Diagram
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Caption: Key derivatization pathways for 8-Bromoquinolin-3-amine.
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Applications in Research and Drug Development

The unique substitution pattern of 8-Bromoquinolin-3-amine makes it a privileged scaffold for
generating compounds with significant therapeutic potential.

Anticancer Activity

Quinoline derivatives are widely investigated as anticancer agents.[3] Bromo-substituted
quinolines, in particular, have shown potent antiproliferative activity against various human
cancer cell lines, including colon (HT29), cervical (HeLa), and brain (C6) tumor cells.[3][10]
Some brominated 8-hydroxyquinoline derivatives have been found to induce apoptosis and act
as inhibitors of topoisomerase I, a critical enzyme for DNA replication and repair.[3][10]
Derivatives of 8-Bromoquinolin-3-amine are therefore prime candidates for synthesis and
screening as novel topoisomerase inhibitors or modulators of other cancer-related signaling
pathways.

Related Compound _ -
o Cancer Cell Lines Observed Activity Reference
ass

) Strong antiproliferative
Brominated 8-

o C6, HelLa, HT29 effects, induction of [10]

Hydroxyquinolines ]
apoptosis

Brominated Significant inhibitory

o C6, HelLa, HT29 [3]
Methoxyquinolines effects
5,7-Dibromo-8- Inhibition of

. N/A . [3]
hydroxyquinoline Topoisomerase |

Antimalarial and Antimicrobial Potential

The 8-aminoquinoline core is famously represented by the antimalarial drug primaquine.[11]
This class of compounds is essential for eradicating the dormant liver stages of Plasmodium
vivax malaria. The development of new 8-aminoquinoline derivatives is a key strategy to
overcome resistance and improve safety profiles. 8-Bromoquinolin-3-amine provides a novel
starting point for creating next-generation antimalarials. Furthermore, various quinoline
derivatives have demonstrated broad-spectrum activity against pathogenic bacteria and fungi,
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often through mechanisms involving the chelation of essential metal ions required by microbial
enzymes.[11]

Materials Science

The rigid, planar structure of the quinoline ring system, combined with its ability to coordinate
with metal ions, makes its derivatives suitable for applications in materials science.[6] They are
used as fluorescent chemosensors for metal ion detection and as electron-carrying
components in organic light-emitting diodes (OLEDs).[12][13] The functional handles on 8-
Bromogquinolin-3-amine allow for its incorporation into larger polymer systems or for tuning its
photophysical properties through substitution.

Conclusion

8-Bromoquinolin-3-amine stands out as a highly versatile and valuable chemical
intermediate. Its bifunctional nature—a nucleophilic amine and a cross-coupling-ready bromide
—provides chemists with a powerful platform for generating molecular diversity. The
established importance of the quinoline scaffold in medicine, particularly in oncology and
infectious diseases, positions derivatives of this compound as high-priority targets for future
research. The synthetic protocols and characterization data outlined in this guide serve as a
foundational resource for scientists aiming to unlock the full potential of this strategic building
block in drug discovery and materials innovation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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